Cas no 1261876-80-5 (2-Bromo-2',3'-difluoropropiophenone)

• Product Name: 2-Bromo-2',3'-difluoropropiophenone
• CAS No: 1261876-80-5
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• CID: 4938710
• Update Time: 2025-10-29

2-Bromo-2',3'-difluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2',3'-difluoropropiophenone

• Inchi： 1S/C9H7BrF2O/c1-5(10)9(13)6-3-2-4-7(11)8(6)12/h2-5H,1H3
• InChI Key： XTDWFTQFTJZQAA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1F)F)=O

Computed Properties

• Exact Mass: 247.96483 g/mol
• Monoisotopic Mass: 247.96483 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1
• Molecular Weight: 249.05

Additional information on 2-Bromo-2',3'-difluoropropiophenone

2-Bromo-2',3'-difluoropropiophenone (CAS No. 1261876-80-5)

The compound 2-Bromo-2',3'-difluoropropiophenone, identified by the CAS number 1261876-80-5, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom and two fluorine atoms substituted at specific positions on the aromatic ring. The presence of these halogen atoms imparts distinct chemical and physical properties to the molecule, making it a valuable compound for various applications in research and industry.

Recent studies have highlighted the importance of halogenated aromatic compounds like 2-Bromo-2',3'-difluoropropiophenone in the development of novel materials and pharmaceuticals. The bromine and fluorine substituents not only influence the electronic properties of the molecule but also enhance its reactivity in various chemical reactions. For instance, the bromine atom can act as a leaving group in substitution reactions, while the fluorine atoms can stabilize certain intermediates through their electronegative nature.

In terms of physical properties, 2-Bromo-2',3'-difluoropropiophenone exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis, where precise control over solubility and reactivity is crucial.

The synthesis of 2-Bromo-2',3'-difluoropropiophenone typically involves multi-step processes, including electrophilic substitution and halogenation reactions. Researchers have explored various methodologies to optimize the synthesis pathway, aiming to improve yield and reduce byproduct formation. For example, recent advancements in catalytic systems have enabled more efficient halogenation steps, reducing reaction times and enhancing selectivity.

In terms of applications, 2-Bromo-2',3'-difluoropropiophenone has found utility as an intermediate in the synthesis of bioactive compounds. Its structure serves as a versatile platform for further functionalization, allowing chemists to introduce additional substituents or modify existing ones to achieve desired biological activities. For instance, derivatives of this compound have been investigated for their potential as inhibitors of certain enzymes or receptors, opening avenues for drug discovery.

Moreover, the compound has shown promise in materials science applications. Its aromatic structure and halogen substituents make it a candidate for use in the development of advanced materials such as organic semiconductors or optoelectronic devices. Recent studies have demonstrated that incorporating halogenated aromatic moieties into polymer frameworks can enhance their electronic properties, making them suitable for applications in flexible electronics.

The study of 2-Bromo-2',3'-difluoropropiophenone has also contributed to our understanding of halogen bonding interactions. Halogen bonding is a non-covalent interaction that plays a significant role in molecular recognition and self-assembly processes. By examining the behavior of this compound in different chemical environments, researchers have gained insights into how halogen atoms influence molecular interactions at both macroscopic and microscopic levels.

In conclusion, 2-Bromo-2',3'-difluoropropiophenone (CAS No. 1261876-80-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, physical properties, and reactivity make it an invaluable tool for researchers in organic chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic research and industrial applications is expected to grow further.